Cas no 2223778-30-9 (3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile)

• Product Name: 3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile
• CAS No: 2223778-30-9
• MF: C₁₃H₁₇N₃O₃S
• MW: 295.35738158226
• CID: 5411157
• PubChem ID: 132399441
• Update Time: 2025-07-19

3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{[3-(hydroxymethyl)azepan-1-yl]sulfonyl}pyridine-2-carbonitrile
• Z1864019444
• EN300-6629650
• 3-[3-(Hydroxymethyl)azepan-1-yl]sulfonylpyridine-2-carbonitrile
• 2223778-30-9
• 3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile

• Inchi： 1S/C13H17N3O3S/c14-8-12-13(5-3-6-15-12)20(18,19)16-7-2-1-4-11(9-16)10-17/h3,5-6,11,17H,1-2,4,7,9-10H2
• InChI Key： DYFADQOGUAOGPB-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC=C1S(N1CCCCC(CO)C1)(=O)=O

Computed Properties

• Exact Mass: 295.09906259g/mol
• Monoisotopic Mass: 295.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 536.4±58.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on 3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile

3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile (CAS No. 2223778-30-9): A Comprehensive Overview

3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile (CAS No. 2223778-30-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile is notable for its combination of a hexahydroazepine ring and a pyridine moiety, linked through a sulfonyl group. The presence of the hydroxymethyl substituent on the azepine ring adds further complexity and functionality to the molecule. This structure confers unique properties that contribute to its biological activities and potential therapeutic applications.

The synthesis of 3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile has been explored using various synthetic routes. One common approach involves the reaction of a hexahydroazepine derivative with a pyridine nitrile in the presence of a sulfonyl chloride reagent. This method allows for the formation of the sulfonyl linkage between the azepine and pyridine moieties. Recent advancements in synthetic chemistry have also led to more efficient and environmentally friendly methods, such as the use of catalysts and microwave-assisted reactions, which enhance yield and reduce side products.

In terms of biological activities, 3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile has demonstrated significant potential as an inhibitor of specific enzymes involved in neurological disorders. For instance, it has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a crucial role in the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, this compound can potentially alleviate symptoms associated with conditions like depression and Parkinson's disease.

Furthermore, recent studies have explored the anti-cancer properties of 3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile. In vitro experiments have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival. These findings suggest that this compound could be a valuable lead for the development of new anti-cancer therapies.

The pharmacokinetic properties of 3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile have also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Additionally, it shows low toxicity in preclinical studies, which is a crucial factor for its potential use in human therapy.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile in treating various conditions. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide further insights into the potential therapeutic benefits and optimal dosing regimens for this compound.

In conclusion, 3-[[Hexahydro-3-(hydroxymethyl)-1H-azepin-1-yl]sulfonyl]-2-pyridinecarbonitrile (CAS No. 2223778-30-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds great promise for improving patient outcomes in various medical conditions.